1-Bromo-3-(methylsulfonyl)benzene

• IUPAC Name: 1-bromo-3-methylsulfonylbenzene
• InChI: InChI=1S/C7H7BrO2S/c1-11(9,10)7-4-2-3-6(8)5-7/h2-5H,1H3
• InChI Key: WBOMXUMQOVQNKT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=CC=C1)Br
• Molecular Formula: C7H7BrO2S
• DSSTOX Substance ID: DTXSID50188448
• Molecular Weight: 235.10 g/mol
• CAS No.: 34896-80-5

Description

1-Bromo-3-(methylsulfonyl)benzene, also known as this compound, is a useful research compound. Its molecular formula is C7H7BrO2S and its molecular weight is 235.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Organic Synthesis : A novel N-bromo sulfonamide reagent efficiently catalyzes the synthesis of bis-pyrazoles, indicating its potential in facilitating complex organic transformations (Khazaei et al., 2014).

• Steric Hindrance Study : Research on sterically hindered aryl bromides like 1-bromo-2,3,5,6-tetrakis(3-pentyl)benzene reveals high conversion potential to aryllithium, crucial for further chemical reactions (Steele et al., 2004).

• Asymmetric Synthesis : Toluene dioxygenase-mediated oxidation of bromo(methylsulfanyl)benzenes produces metabolites with potential applications in asymmetric synthesis (Finn et al., 2005).

• Continuous-Flow Synthesis : The selective nitration of 1-methyl-4-(methylsulfonyl)benzene in a continuous-flow reactor has been shown to yield high purity with short residence time, demonstrating its industrial application potential (Yu et al., 2016).

• Annulation Reactions : Novel annulation reactions of α-Bromo carbonyls with 1-azadienes leading to fused benzoazaheterocycles have been explored, providing insights into complex molecular constructions (Zeng et al., 2019).

• Crystallography : The crystal structures of certain bromo-substituted benzene derivatives have been studied, contributing to our understanding of molecular geometries and interactions (Stein et al., 2015).

• Synthesis of Sulfones : A study developed a novel strategy for synthesizing 3-(methylsulfonyl)benzo[b]thiophenes, demonstrating the versatility of related bromo compounds in synthesizing complex molecules (Gong et al., 2019).

• Enzyme Inhibition : Bromophenol derivatives, including those with sulfone groups, show potent inhibition of carbonic anhydrase enzymes, highlighting their potential in designing medicinal inhibitors (Bayrak et al., 2019).

• Catalysis : Sulfonic acid-functionalized imidazolium salts/FeCl3 systems efficiently catalyze the synthesis of benzimidazoles, showing the catalytic potential of related bromo compounds (Khazaei et al., 2011).

• Solvent Interactions : The solubility of 1-methyl-4-(methylsulfonyl)benzene in various organic solvents has been studied, offering insights into solvent interactions and properties (Xu et al., 2016).

Synthesis routes and methods

Procedure details

3-Bromothioanisole was dissolved in methanol (20 ml) and cooled to 0° C. (ice/water bath). A solution of Oxone® (9.22 g) in water (30 ml) was added to this and the resultant cloudy slurry was stirred at room temperature for 3 hours. The reaction mixture was diluted with water and product extracted with dichloromethane. The combined fractions of dichloromethane were washed with brine and dried over anhydrous magnesium sulfate. After filtration, solvent was removed by evaporation under reduced pressure to give the sub-title compound as a solid (1.02 g).